Cas no 2137749-24-5 (2,4,5-Pyridinetriamine, N2-cyclopropyl-N2-methyl-)
2,4,5-Pyridinetriamine, N2-cyclopropyl-N2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4,5-Pyridinetriamine, N2-cyclopropyl-N2-methyl-
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- Inchi: 1S/C9H14N4/c1-13(6-2-3-6)9-4-7(10)8(11)5-12-9/h4-6H,2-3,11H2,1H3,(H2,10,12)
- InChI Key: PDTWGKDVEQIVCZ-UHFFFAOYSA-N
- SMILES: C1(N(C2CC2)C)=NC=C(N)C(N)=C1
2,4,5-Pyridinetriamine, N2-cyclopropyl-N2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-698730-0.05g |
N2-cyclopropyl-N2-methylpyridine-2,4,5-triamine |
2137749-24-5 | 95.0% | 0.05g |
$948.0 | 2025-03-12 | |
| Enamine | EN300-698730-0.1g |
N2-cyclopropyl-N2-methylpyridine-2,4,5-triamine |
2137749-24-5 | 95.0% | 0.1g |
$993.0 | 2025-03-12 | |
| Enamine | EN300-698730-0.25g |
N2-cyclopropyl-N2-methylpyridine-2,4,5-triamine |
2137749-24-5 | 95.0% | 0.25g |
$1038.0 | 2025-03-12 | |
| Enamine | EN300-698730-0.5g |
N2-cyclopropyl-N2-methylpyridine-2,4,5-triamine |
2137749-24-5 | 95.0% | 0.5g |
$1084.0 | 2025-03-12 | |
| Enamine | EN300-698730-1.0g |
N2-cyclopropyl-N2-methylpyridine-2,4,5-triamine |
2137749-24-5 | 95.0% | 1.0g |
$1129.0 | 2025-03-12 | |
| Enamine | EN300-698730-2.5g |
N2-cyclopropyl-N2-methylpyridine-2,4,5-triamine |
2137749-24-5 | 95.0% | 2.5g |
$2211.0 | 2025-03-12 | |
| Enamine | EN300-698730-5.0g |
N2-cyclopropyl-N2-methylpyridine-2,4,5-triamine |
2137749-24-5 | 95.0% | 5.0g |
$3273.0 | 2025-03-12 | |
| Enamine | EN300-698730-10.0g |
N2-cyclopropyl-N2-methylpyridine-2,4,5-triamine |
2137749-24-5 | 95.0% | 10.0g |
$4852.0 | 2025-03-12 |
2,4,5-Pyridinetriamine, N2-cyclopropyl-N2-methyl- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 2,4,5-Pyridinetriamine, N2-cyclopropyl-N2-methyl-
Comprehensive Overview of 2,4,5-Pyridinetriamine, N2-cyclopropyl-N2-methyl- (CAS No. 2137749-24-5)
2,4,5-Pyridinetriamine, N2-cyclopropyl-N2-methyl- (CAS No. 2137749-24-5) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its triamine functional groups and cyclopropyl-methyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and crop protection formulations.
The molecular structure of 2,4,5-Pyridinetriamine, N2-cyclopropyl-N2-methyl- features a pyridine core with three amine groups at positions 2, 4, and 5, along with a cyclopropyl-methyl substitution at the N2 position. This configuration imparts distinct electronic and steric properties, making it valuable for designing compounds with targeted biological activities. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions in precision medicine.
In the context of current research trends, 2,4,5-Pyridinetriamine derivatives are being investigated for their potential in addressing antibiotic resistance—a critical global health challenge. The compound's ability to modulate bacterial enzyme systems has positioned it as a candidate for next-generation antimicrobials. Additionally, its application in agrochemicals resonates with the increasing focus on sustainable farming practices, where targeted pest control agents are essential to reduce environmental impact.
The synthesis of N2-cyclopropyl-N2-methyl-2,4,5-pyridinetriamine typically involves multi-step organic reactions, including cyclopropanation and selective amine protection strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance yield and purity, reflecting the industry's shift toward green chemistry principles. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with stringent quality standards required for pharmaceutical intermediates.
Market dynamics for CAS 2137749-24-5 indicate rising demand from contract research organizations (CROs) and specialty chemical manufacturers. The compound's niche applications in fragment-based drug design and combinatorial chemistry libraries contribute to its commercial value. Regulatory compliance, including REACH and FDA guidelines, is rigorously maintained for its production and distribution, ensuring safe handling across supply chains.
From an SEO perspective, frequently searched terms related to this compound include "pyridinetriamine synthesis," "cyclopropyl-methyl pyridine applications," and "CAS 2137749-24-5 suppliers." These keywords reflect user intent ranging from academic research to industrial procurement. The compound's relevance in trending topics like personalized medicine and green chemistry further enhances its online visibility, making it a focal point for scientific content marketing strategies.
Future prospects for 2,4,5-Pyridinetriamine, N2-cyclopropyl-N2-methyl- involve expanding its utility in covalent inhibitor development and metal-organic frameworks (MOFs). Collaborative efforts between academia and industry are expected to unlock new functionalities, particularly in catalysis and materials science. As patent filings increase for derivatives of this scaffold, intellectual property landscapes will play a pivotal role in shaping its commercial trajectory.
In summary, 2,4,5-Pyridinetriamine, N2-cyclopropyl-N2-methyl- represents a compelling case study in the intersection of structural innovation and applied chemistry. Its multifaceted applications across healthcare and agriculture underscore the importance of heterocyclic chemistry in solving contemporary scientific challenges. For researchers seeking detailed protocols or sourcing information, peer-reviewed journals and certified chemical databases remain authoritative resources.
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